Cas no 637-84-3 (H-Gly-Gly-Gly-Gly-OH)

• Product Name: H-Gly-Gly-Gly-Gly-OH
• CAS No: 637-84-3
• MF: C₈H₁₄N₄O₅
• MW: 246.220561504364
• MDL: MFCD00008129
• CID: 517216
• PubChem ID: 87570327
• Update Time: 2025-10-31

H-Gly-Gly-Gly-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,glycylglycylglycyl-
• Glycylglycylglycylglycine
• 2-[[2-[[2-[(2-aminoacetyl)amino]acetyl]amino]acetyl]amino]acetic acid
• Gly-Gly-Gly-Gly
• Gly-Gly-Gly-Gly-OH
• H-Gly-Gly-Gly-Gly-OH
• TETRAGLYCINE
• Glycyl-glycyl-glycyl-glycine
• Triglycyl-glycine
• Glycine tetrapeptide
• NSC 89178
• Glycine, glycylglycylglycyl-
• T171GRU26B
• QMOQBVOBWVNSNO-UHFFFAOYSA-N
• Glycine, N-[N-(N-glycylglycyl)glycyl]-
• 2-(2-(2-(2-Aminoacetamido)acetamido)acetamido)acetic acid
• glycylglycylglycylglycin
• NCIOpen2_005522
• NSC89178
• ([(([(Aminoacetyl)amino]acetyl)amino)acetyl]amino)acetic acid #
• (TRIGLYCYL)GLYCINE
• 637-84-3
• Glycyl-glycyl-glycyl-glycine (H-Gly-Gly-Gly-Gly-OH)
• NSC-89178
• Q27289539
• CS-0204513
• NS00035563
• EINECS 211-303-4
• G0127
• MFCD00008129
• UNII-T171GRU26B
• 2-{2-[2-(2-aminoacetamido)acetamido]acetamido}acetic acid
• DTXSID50213103
• T72755
• N-(N-(N-Glycylglycyl)glycyl)glycine
• DB-054546
• SCHEMBL93766
• Glycine, N-(N-(N-glycylglycyl)glycyl)-
• BS-23865
• A852237
• 3,6,9-Triazaundecanoic acid, 11-amino-4,7,10-trioxo-
• HY-W142467
• 2-(2-(2-(2-Aminoacetamido)acetamido)acetamido)aceticacid
• AKOS009159037
• CHEMBL378905
• SY052532
• GLY4
• {2-[2-(2-aminoacetamido)acetamido]acetamido}acetic acid

• MDL： MFCD00008129
• Inchi： 1S/C8H14N4O5/c9-1-5(13)10-2-6(14)11-3-7(15)12-4-8(16)17/h1-4,9H2,(H,10,13)(H,11,14)(H,12,15)(H,16,17)
• InChI Key： QMOQBVOBWVNSNO-UHFFFAOYSA-N
• SMILES： O=C(CNC(CN)=O)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 246.09600
• Monoisotopic Mass: 246.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -4.2
• Topological Polar Surface Area: 151

Experimental Properties

• Color/Form: White powder
• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 573.15 ºC
• Boiling Point: 389.22°C (rough estimate)
• Refractive Index: 1.6590 (estimate)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 150.62000
• LogP: -1.74870
• Solubility: Not determined

H-Gly-Gly-Gly-Gly-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Gly-Gly-Gly-Gly-OH

Introduction to H-Gly-Gly-Gly-Gly-OH (CAS No. 637-84-3)

H-Gly-Gly-Gly-Gly-OH, also known as tetraglycine, is a linear tetrapeptide composed of four glycine residues. This compound, with the CAS number 637-84-3, is of significant interest in various fields of chemistry and biochemistry due to its unique properties and potential applications. This introduction aims to provide a comprehensive overview of H-Gly-Gly-Gly-Gly-OH, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

H-Gly-Gly-Gly-Gly-OH is a simple yet versatile molecule with the molecular formula C₁₂H₂₂N₄O₅. Its molecular weight is approximately 290.33 g/mol. The compound consists of four glycine units linked by peptide bonds, forming a linear chain. The presence of multiple amide bonds in the structure confers H-Gly-Gly-Gly-Gly-OH with high solubility in water and polar solvents, making it suitable for various biochemical and pharmaceutical applications.

Synthesis Methods

The synthesis of H-Gly-Gly-Gly-Gly-OH can be achieved through several methods, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis. SPPS is a widely used technique that involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid support. This method offers high yields and purity, making it the preferred choice for large-scale production. Solution-phase synthesis, on the other hand, involves the sequential coupling of amino acids in solution, which can be more challenging but is still employed for smaller-scale syntheses.

Biological Activities and Applications

H-Gly-Gly-Gly-Gly-OH has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a building block in the synthesis of more complex peptides and proteins. The simplicity and stability of tetraglycine make it an ideal candidate for use in peptide-based drug design and development.

Recent research has also explored the use of H-Gly-Gly-Gly-Gly-OH in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has led to its investigation as a carrier molecule for targeted drug delivery. For instance, studies have shown that conjugating drugs to tetraglycine can enhance their solubility and bioavailability, thereby improving their therapeutic efficacy.

H-Gly-Gly-Gly-Gly-OH has also been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that tetraglycine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, its ability to modulate immune responses has made it an attractive candidate for further research in immunotherapy.

Recent Research Advancements

The field of peptide chemistry is rapidly evolving, and recent advancements have shed new light on the potential applications of H-Gly-Gly-Gly-OH. One notable study published in the Journal of Medicinal Chemistry explored the use of tetraglycine as a scaffold for designing novel antimicrobial peptides. The researchers found that modifying the N-terminus of tetraglycine with specific functional groups could enhance its antimicrobial activity against both Gram-positive and Gram-negative bacteria.

In another study published in Biomaterials, researchers investigated the use of tetraglycine as a cross-linking agent in hydrogel formulations for tissue engineering applications. The results showed that incorporating tetragrycine into hydrogels improved their mechanical properties and biocompatibility, making them suitable for use in regenerative medicine.

Conclusion

In summary, H-Gly-Gly-Gly-OH (CAS No. 637-84-3) is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical sciences. Its unique chemical structure and properties make it an attractive candidate for various research and development efforts. As ongoing research continues to uncover new possibilities, the future prospects for this compound are promising.